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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzotrifluoride

Cat. No.: B1329863 Get Quote

Essential Safety and Handling Guide for 4-Bromo-3-
fluorobenzotrifluoride
This guide provides critical safety, handling, and disposal information for 4-Bromo-3-
fluorobenzotrifluoride (CAS No: 40161-54-4), tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Chemical Identifier:

Name: 4-Bromo-3-fluorobenzotrifluoride

Synonyms: 1-Bromo-2-fluoro-4-(trifluoromethyl)benzene, 4-Bromo-α,α,α,3-

tetrafluorotoluene[1][2]

Molecular Formula: C₇H₃BrF₄[1]

Molecular Weight: 243.00 g/mol [3][4]

Hazard Identification
4-Bromo-3-fluorobenzotrifluoride is classified as a combustible liquid that can cause skin

and serious eye irritation, and may also cause respiratory irritation.[3][5][6]

GHS Hazard Statements:
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H227: Combustible liquid.[5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[3][5]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling this compound.[7] All work should be

conducted in a certified and functioning chemical fume hood.[7]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles to protect

against splashes.[7][8]

Hands Chemical-Resistant Gloves

Wear protective gloves

suitable for the task,

considering chemical

compatibility and operational

conditions.[3][8] For direct

handling or risk of splash,

heavy-duty gloves such as

neoprene or butyl rubber are

recommended.[7] Immediately

change gloves if they become

contaminated.[7]

Body
Chemical-Resistant Laboratory

Coat

A long-sleeved, fully buttoned

lab coat is required.[7] For

significant exposure risk,

flame-retardant and antistatic

protective clothing should be

considered.[9]

Respiratory Respirator (if needed)

Respiratory protection is

required if vapors or aerosols

are generated.[9] Use only in a

well-ventilated area.[3][5]

Quantitative Data
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Property Value Source(s)

Boiling Point 145 °C [1][6]

Density 1.72 g/cm³ [1][6]

Flash Point 77 °C [6]

Purity ≥ 98% (GC) [1][8]

Occupational exposure limits have not been established for this substance.

Standard Operating Procedures
Handling and Storage Protocol
Preparation and Engineering Controls:

Ensure a chemical fume hood is certified and operational before starting any work.[7]

Designate a specific area within the fume hood for handling 4-Bromo-3-
fluorobenzotrifluoride to contain potential contamination.[7]

Assemble all necessary equipment and reagents inside the fume hood.

Locate the nearest emergency shower and eyewash station and ensure they are

unobstructed.[7][8]

Handling:

Wear all required PPE as specified in the table above before handling the chemical.[3][8]

Avoid all personal contact, including inhalation of vapors or mists.[10][11]

Keep the container tightly closed when not in use.[3][5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][6]

Use explosion-proof equipment and take precautionary measures against static discharge.[8]

[9]
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After handling, wash hands and any exposed skin thoroughly with soap and water.[3][5][6]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5][8]

Keep the container tightly closed and store locked up.[3][5][10]

Store at refrigerated temperatures (2 - 8 °C).[1]

Incompatible materials include strong oxidizing agents.[12]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5][8]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with plenty of soap and water for at

least 15 minutes. If skin irritation persists, seek

medical advice.[3][5][9]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[3][5][13]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical advice.[3][9]

[11]

Disposal Plan
Waste Classification: Waste is classified as hazardous.[3]
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Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3][5][8] This may involve

incineration in a chemical incinerator equipped with an afterburner and scrubber.[11]

Contaminated Packaging: Dispose of as unused product.[11] Empty containers may retain

product residue and can be dangerous.[14]

Emergency Spill Response Workflow
In the event of a spill, follow the procedure outlined below.
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Spill Occurs

Assess Spill Size
Is it a major spill (>500 mL)?

Evacuate Immediate Area
Alert Others & Call Emergency Services

Yes

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

No (Minor Spill)

Secure the Area
Close Doors, Post Warnings

Report Incident
Complete an incident report as per institutional policy.

Contain the Spill
Use inert absorbent material (sand, earth) to dike the spill.

Absorb the Spill
Carefully apply absorbent material over the liquid.

Collect Residue
Use non-sparking tools to collect absorbed material.

Package for Disposal
Place in a suitable, labeled, closed container for hazardous waste.

Decontaminate Area
Clean the spill area with soap and water.

Dispose of Contaminated PPE
Place in hazardous waste container.

End

Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromo-3-fluorobenzotrifluoride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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